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Compound of Interest

Compound Name: Methyl benzilate

Cat. No.: B031804 Get Quote

An In-depth Technical Guide to Methyl Benzilate

Introduction
Methyl benzilate (CAS No: 76-89-1), also known as Methyl 2-hydroxy-2,2-diphenylacetate, is

a significant chemical intermediate in the fields of pharmaceutical and fine chemical synthesis.

[1][2][3] Its molecular structure, featuring a methyl ester and a hydroxyl group attached to a

carbon atom bearing two phenyl rings, makes it a versatile building block for more complex

molecules.[2] This document provides a comprehensive overview of the physical and chemical

properties of methyl benzilate, detailed experimental protocols for its synthesis and analysis,

and relevant safety information for researchers, scientists, and drug development

professionals.

General and Physicochemical Properties
Methyl benzilate is a white to light yellow crystalline solid at room temperature.[4] The

quantitative properties are summarized in the tables below for ease of reference.

Table 1: General Information and Identifiers
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Property Value Reference

IUPAC Name
methyl 2-hydroxy-2,2-

diphenylacetate
[5]

Synonyms
Benzilic acid methyl ester,

Methyl diphenylglycolate
[5][6]

CAS Number 76-89-1 [6]

Molecular Formula C₁₅H₁₄O₃ [5][6][7]

Molecular Weight 242.27 g/mol [5][6]

Appearance
White to light yellow, powder to

crystal
[2]

Table 2: Physical Properties
Property Value Reference

Melting Point 73 - 77 °C [7]

Boiling Point 187 °C @ 13 mmHg [7][8][9]

Density 1.15 - 1.19 g/cm³ (estimate) [7][9]

Water Solubility Insoluble [7][8]

Solvent Solubility Soluble in methanol [7][8]

Vapor Pressure 0.000134 mmHg @ 25 °C [7]

pKa 11.38 ± 0.29 (Predicted) [7]

LogP 2.09550 [9]

Chemical Properties and Reactivity
Methyl benzilate is an ester that exhibits reactivity typical of this functional group.

Hydrolysis: It can be hydrolyzed under basic conditions to yield benzilic acid and methanol.

The related compound, methyl benzoate, undergoes hydrolysis with aqueous NaOH to give
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methanol and sodium benzoate.[10]

Reactivity with Oxidizers: It reacts with strong oxidizing agents.

Stability: The compound is stable in air. For storage, it should be kept in a cool, dry place in a

tightly sealed container.[4][11]

Spectral Information
Comprehensive spectral data are available for the characterization of methyl benzilate.

Table 3: Spectroscopic Data
Technique Description Reference

¹H NMR
Spectrum available (400 MHz

in CDCl₃)
[5][9][12]

¹³C NMR Spectrum available (in CDCl₃) [9]

Mass Spectrometry
Electron Ionization (EI) mass

spectrum available
[5][6][9][13]

Infrared (IR)

Spectra available from KBr

pellet and vapor phase

techniques

[5][6][9][14]

Raman Spectrum available [5][9]

Experimental Protocols
Synthesis via Fischer Esterification
Methyl benzilate can be synthesized by the acid-catalyzed esterification of benzilic acid with

methanol.[15]

Materials:

Benzilic acid (80 mmol)

Methanol (90 mmol)
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Acetonitrile (162 mmol)

Concentrated Sulfuric Acid (98%, 94 mmol, 5 mL)

20% Sodium Carbonate Solution

Dichloromethane (CH₂Cl₂)

Anhydrous Sodium Sulfate

Procedure:

To a well-stirred mixture of benzilic acid, methanol, and acetonitrile, slowly add concentrated

sulfuric acid at room temperature.[15]

Heat the mixture to 80-85 °C and maintain this temperature for 16-18 hours.[15]

After the reaction is complete, cool the mixture to room temperature.[15]

Carefully add 100 mL of 20% sodium carbonate solution to neutralize the excess acid.[15]

Extract the product into dichloromethane (2 x 50 mL).[15]

Combine the organic layers and wash with 100 mL of water.[15]

Dry the organic layer over anhydrous sodium sulfate.[15]

Concentrate the solution under reduced pressure to obtain the crude methyl benzilate. The

yield is reported to be between 97-99%.[15]

Purification:

If minor impurities are present, the product can be purified by column chromatography on

silica gel using a mixture of ethyl acetate and petroleum ether (1:9) as the eluent.[15]
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Reactants & Catalyst

Reaction & Workup
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Caption: Synthesis and Purification Workflow for Methyl Benzilate.
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Safety and Handling
Methyl benzilate is classified as harmful if swallowed.[5][16] Standard laboratory safety

precautions should be observed when handling this chemical.

Personal Protective Equipment (PPE): Wear chemical splash goggles, appropriate protective

gloves, and protective clothing to prevent eye and skin contact.[4][11]

Handling: Avoid breathing dust, vapor, mist, or gas. Use with adequate ventilation. Minimize

dust generation and accumulation. Wash hands thoroughly after handling.[4][11][17]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents.[4][17]

First Aid:

Eyes: Flush with plenty of water for at least 15 minutes.[4][11]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing.[4][11]

Ingestion: If swallowed, call a poison center or doctor. Rinse mouth. Do not induce

vomiting.[16]

Inhalation: Move to fresh air. If not breathing, give artificial respiration.[4][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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